Cas no 3416-57-7 (2-(2-oxopropyl)-2,3-dihydro-1H-isoindole-1,3-dione)
3416-57-7 structure
Product Name:2-(2-oxopropyl)-2,3-dihydro-1H-isoindole-1,3-dione
CAS No:3416-57-7
MF:C11H9NO3
MW:203.194062948227
MDL:MFCD00088346
CID:44128
PubChem ID:235046
Update Time:2025-04-18
2-(2-oxopropyl)-2,3-dihydro-1H-isoindole-1,3-dione Chemical and Physical Properties
Names and Identifiers
-
- N-acetonylphthalimide
- Phthalimidoacetone
- 1-(N-Phthalimidyl)-2-Propanone
- 2-(2-Oxopropyl)-1H-isoindole-1,3(2H)-dione
- 2-(2-oxopropyl)isoindole-1,3-dione
- 1H-Isoindole-1,3(2H)-dione,2-(2-oxopropyl)
- 1-N-phthalimidopropan-2-one
- 2-(2-Oxo-propyl)-isoindole-1,3-dione
- 2-(2-oxopropyl)isoindoline-1,3-dione
- N-(2-oxopropane)-phthalimide
- N-(2-oxopropyl)-phthalimide
- N-(2-oxopropyl)phthalimide
- 1H-Isoindole-1,3(2H)-dione, 2-(2-oxopropyl)-
- STMRGLKPBJVVEG-UHFFFAOYSA-N
- 2-(2-oxopropyl)benzo[c]azoline-1,3-dione
- NSC35996
- Phthalimide, N-acetonyl-
- ISO015
- STMRGLKPB
- 3416-57-7
- EN300-15455
- FT-0634846
- Benzo[c]pyrrolidin-2,5-dione, N-acetylmethyl-
- CHEMBL315571
- BB 0258825
- AKOS001074246
- SCHEMBL624540
- STMRGLKPBJVVEG-UHFFFAOYSA-
- F3308-2937
- UNII-C4ZC7V7NJ6
- InChI=1/C11H9NO3/c1-7(13)6-12-10(14)8-4-2-3-5-9(8)11(12)15/h2-5H,6H2,1H3
- A822106
- Z18271720
- 2-acetonylisoindoline-1,3-dione
- CS-W015465
- AE-641/00649058
- C4ZC7V7NJ6
- 2-(2-Oxopropyl)-1H-isoindole-1,3(2H)-dione #
- SY051184
- AB03244
- NS00095957
- 3W-0868
- DTXSID40284160
- MFCD00088346
- 2-(2-OXOPROPYL)-2,3-DIHYDRO-1H-ISOINDOLE-1,3-DIONE
- 5(6)-CARBOXYFLUORESCEINDIACETATE
- AMY30178
- NSC-35996
- ALBB-012938
- DB-048576
- STL257200
- XH0557
- N-Acetonylphthalimide; 1-(N-Phthalimidyl)-2-propanone
- 2-(2-oxopropyl)-2,3-dihydro-1H-isoindole-1,3-dione
-
- MDL: MFCD00088346
- Inchi: 1S/C11H9NO3/c1-7(13)6-12-10(14)8-4-2-3-5-9(8)11(12)15/h2-5H,6H2,1H3
- InChI Key: STMRGLKPBJVVEG-UHFFFAOYSA-N
- SMILES: O=C1C2C=CC=CC=2C(N1CC(C)=O)=O
Computed Properties
- Exact Mass: 203.05800
- Monoisotopic Mass: 203.058
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 300
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: 1.1
- Topological Polar Surface Area: 54.4
Experimental Properties
- Color/Form: Not determined
- Density: 1.3±0.1 g/cm3
- Melting Point: 121.0 to 125.0 deg-C
- Boiling Point: 341.1°C at 760 mmHg
- Flash Point: 157.1±15.5 °C
- Refractive Index: 1.586
- PSA: 54.45000
- LogP: 0.80950
- Solubility: Not determined
- Vapor Pressure: 0.0±0.7 mmHg at 25°C
2-(2-oxopropyl)-2,3-dihydro-1H-isoindole-1,3-dione Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H335
- Warning Statement: P261-P301+P312-P302+P352-P304+P340-P305+P351+P338
- Hazard Category Code: R36/37/38: irritating to eyes, respiratory tract and skin
- Safety Instruction: S26-S36/37/39
- HazardClass:IRRITANT
- Storage Condition:Inert atmosphere,Room Temperature(BD142903)
- Risk Phrases:R36/37/38
2-(2-oxopropyl)-2,3-dihydro-1H-isoindole-1,3-dione Customs Data
- HS CODE:2925190090
- Customs Data:
China Customs Code:
2925190090Overview:
2925190090 Other imides and their derivative salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2925190090 other imides and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
2-(2-oxopropyl)-2,3-dihydro-1H-isoindole-1,3-dione Pricemore >>
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¥56.0 | 2021-09-08 |
2-(2-oxopropyl)-2,3-dihydro-1H-isoindole-1,3-dione Related Literature
-
1. Electron spin resonance (some chemical applications)Christopher J. Rhodes Annu. Rep. Prog. Chem. Sect. C: Phys. Chem. 2006 102 166
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Corien de Graaff,Eelco Ruijter,Romano V. A. Orru Chem. Soc. Rev. 2012 41 3969
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R. H. Good,Gurnos Jones J. Chem. Soc. C 1970 1938
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4. 62. A new route to iminazoles: synthesis of 2-ω-aminoalkyl derivatives of 4-methyliminazoleL. P. Ellinger,A. A. Goldberg J. Chem. Soc. 1949 263
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Jorge M. M. Verkade,Lieke J. C. van Hemert,Peter J. L. M. Quaedflieg,Floris P. J. T. Rutjes Chem. Soc. Rev. 2008 37 29
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